Butyrolactone I

• Molecular Formula: C24H24O7
• Molecular Weight: 424.4 g/mol
• InChI: InChI=1S/C24H24O7/c1-14(2)4-6-17-12-15(5-11-19(17)26)13-24(23(29)30-3)20(21(27)22(28)31-24)16-7-9-18(25)10-8-16/h4-5,7-12,25-27H,6,13H2,1-3H3/t24-/m0/s1
• InChIKey: NGOLMNWQNHWEKU-DEOSSOPVSA-N

Standard CDK inhibitors like flavopiridol or roscovitine exhibit broad-spectrum kinase inhibition, confounding cell cycle studies. Butyrolactone I solves this with a prenylated butenolide scaffold providing selective CDK1/CDK2 inhibition (IC50 = 680 nM) and no activity against casein kinases, MAPK, PKA, or PKC. - Unique selectivity fingerprint for dissecting CDK-specific roles in cell cycle progression and apoptosis - Retains full cytotoxic activity (mean IC50 = 50 μg/mL) in MDR and cisplatin-resistant NSCLC lines - Also provides α-glucosidase inhibition (IC50 = 52 μM) and serves as PTP1B inhibitor scaffold

Butyrolactone I: CDK & PTP1B Inhibitor for Cancer & Diabetes

Butyrolactone I (Olomoucin) is an ATP-competitive, cell-permeable cyclin-dependent kinase (CDK) inhibitor, isolated from Aspergillus terreus [1]. It selectively inhibits CDK1 (cdc2; IC50 = 680 nM), CDK2, and CDK5, with minimal effects on other kinases including MAPK, PKA, PKC, and EGFR kinase . The compound arrests cell cycle progression at G1/S and G2/M transitions . Beyond CDK inhibition, Butyrolactone I demonstrates polypharmacology as a partial PPARγ agonist [2] and an α-glucosidase inhibitor [3], expanding its utility beyond traditional CDK-targeted applications.

CDK1/CDK2 pathway inhibition studies

Kinase isoform-selectivity assay context

α-Glucosidase enzyme screening workflow

Prenylated natural product kinase probe

• [1] Kitagawa M, et al. Butyrolactone I, a selective inhibitor of cdk2 and cdc2 kinase. Oncogene. 1993;8(9):2425-32. View Source
• [2] Kim J, et al. Cyclin-Dependent Kinase 5 Inhibitor Butyrolactone I Elicits a Partial Agonist Activity of Peroxisome Proliferator-Activated Receptor γ. Biomolecules. 2020;10(2):275. View Source
• [3] Dewi RT, et al. a-Glucosidase inhibition and molecular docking studies of butyrolactone I derived from Aspergillus terreus and evaluation of its acute toxicity. International Journal of Pharmaceutical Research. 2020;13(1). View Source

Why Butyrolactone I Cannot Be Replaced by Generic Inhibitors

Butyrolactone I occupies a distinct position within the CDK inhibitor landscape due to its unique combination of target selectivity, functional polypharmacology, and well-characterized in vivo safety profile. Unlike broad-spectrum CDK inhibitors such as Flavopiridol, Butyrolactone I demonstrates high selectivity for CDK1, CDK2, and CDK5 while sparing CDK4 and CDK6 [1]. Furthermore, its dual activity as a partial PPARγ agonist [2] and α-glucosidase inhibitor [3] introduces mechanisms absent in classical CDK inhibitors like Roscovitine or NU6102. These orthogonal activities render Butyrolactone I non-interchangeable in experiments designed to dissect CDK-dependent versus PPARγ-mediated pathways, or in metabolic disease models where both CDK5 inhibition and PPARγ activation are desirable.

Kinase selectivity breadth Broad-spectrum CDK inhibitors may shift pathway-response interpretation due to wider kinase inhibition profiles

α-Glucosidase activity gap Non-prenylated analogs lack α-glucosidase inhibition and may alter metabolic enzyme screening context

Sulfation potency loss Sulfated derivatives show reduced CDK1/CDK5 activity and may not serve as functional replacements in CDK pathway research

• [1] Knockaert M, et al. Pharmacological inhibitors of cyclin-dependent kinases. Trends Pharmacol Sci. 2002;23(9):417-25. View Source
• [2] Kim J, et al. Cyclin-Dependent Kinase 5 Inhibitor Butyrolactone I Elicits a Partial Agonist Activity of Peroxisome Proliferator-Activated Receptor γ. Biomolecules. 2020;10(2):275. View Source
• [3] Dewi RT, et al. a-Glucosidase inhibition and molecular docking studies of butyrolactone I derived from Aspergillus terreus and evaluation of its acute toxicity. International Journal of Pharmaceutical Research. 2020;13(1). View Source

Butyrolactone I: Evidence-Based Comparison

CDK1 Inhibition: Selectivity Over Broad-Spectrum Inhibitors

Butyrolactone I exhibits a CDK1 IC50 of 680 nM, which is markedly higher (less potent) than the pan-CDK inhibitor Flavopiridol (IC50 < 5 nM for CDK1) [1]. However, Butyrolactone I demonstrates a superior selectivity profile, sparing CDK4 and CDK6 at concentrations that fully inhibit CDK1/2/5 [2]. In contrast, Flavopiridol potently inhibits CDK4 (IC50 37.6 nM) and CDK6 (IC50 305 nM) [1], while Roscovitine also shows significant activity against CDK5 (IC50 0.20 µM) and CDK7 (IC50 0.48 µM) [3]. The differential selectivity is critical for experiments requiring CDK1/2/5 inhibition without confounding effects on CDK4/6-mediated pathways.

CDK1 Selectivity

Reported

IC50 680 nM (CDK1/cyclin B) vs. flavopiridol 15–500 nM, roscovitine 0.45–1.5 μM; narrower kinase inhibition breadth reported

Supports CDK1/CDK2 pathway interpretation

Restricted selectivity vs broad-spectrum agents

Evidence Dimension	CDK1 IC50
Target Compound Data	680 nM
Comparator Or Baseline	Flavopiridol: <5 nM; Roscovitine: 1.5 µM
Quantified Difference	Butyrolactone I is ~136-fold less potent on CDK1 than Flavopiridol, but ~2.2-fold more selective than Roscovitine in cell-free assays.
Conditions	In vitro kinase assay

Why This Matters

This selectivity profile defines Butyrolactone I as a tool for dissecting CDK1/2/5-dependent processes without the confounding inhibition of CDK4/6 or other kinases, making it essential for precise cell cycle studies.

• [1] PMC4187722. Table 1. CDK inhibitor IC50 values. View Source
• [2] Knockaert M, et al. Pharmacological inhibitors of cyclin-dependent kinases. Trends Pharmacol Sci. 2002;23(9):417-25. View Source
• [3] PMC4801149. Table 2. Roscovitine IC50 values. View Source

α-Glucosidase Inhibition: Prenylated vs. Non-Prenylated Form

Butyrolactone I directly binds to PPARγ with a Ki of 13.2 µM and promotes adiponectin secretion with an EC50 of 27.9 µM in hBM-MSCs [1]. This partial agonism is structurally validated by co-crystallization, revealing interactions within the PPARγ LBD hydrophobic pocket [1]. In contrast, the structurally related CDK inhibitor Roscovitine shows no significant PPARγ binding or transactivation activity under identical assay conditions [1]. This dual CDK5/PPARγ modulator activity is a differentiating feature not shared by other CDK inhibitors, establishing Butyrolactone I as a unique polypharmacological tool.

α-Glucosidase Activity

Head-to-head

IC50 52.17 ± 5.68 μM vs. butyrolactone II (significantly weaker inhibition); prenyl group essential

Supports α-glucosidase enzyme screening

Prenyl-dependent activity; butyrolactone II shows weaker effect

Evidence Dimension	PPARγ Binding (Ki)
Target Compound Data	13.2 µM
Comparator Or Baseline	Roscovitine: No significant binding
Quantified Difference	Butyrolactone I exhibits specific PPARγ binding; Roscovitine does not.
Conditions	TR-FRET-based nuclear receptor binding assay

Why This Matters

This orthogonal activity enables Butyrolactone I to be used in metabolic and inflammatory disease models where simultaneous CDK5 inhibition and PPARγ activation is therapeutically relevant, a combination not achievable with other CDK inhibitors.

• [1] Kim J, et al. Cyclin-Dependent Kinase 5 Inhibitor Butyrolactone I Elicits a Partial Agonist Activity of Peroxisome Proliferator-Activated Receptor γ. Biomolecules. 2020;10(2):275. View Source

CDK Inhibition: Impact of Sulfation

Butyrolactone I inhibits α-glucosidase with an IC50 of 53.92 µM, demonstrating activity comparable to the natural product standard quercetin (IC50 = 31.29 µM) [1]. This inhibition is structurally dependent on the prenyl side chain and α-hydroxy-lactone group; removal of these motifs (as in butyrolactone II) abolishes α-glucosidase activity [2]. In contrast, other CDK inhibitors such as Flavopiridol and Roscovitine lack any documented α-glucosidase inhibitory activity, making Butyrolactone I uniquely suited for studies investigating the intersection of CDK signaling and glucose metabolism.

Sulfation Impact

Head-to-head

15–30-fold reduction in CDK1/cyclin B and CDK5/p25 inhibitory potency upon sulfation

Unsulfated form required for CDK pathway research

Sulfation attenuates CDK1/cyclin B and CDK5/p25 activity

Evidence Dimension	α-Glucosidase IC50
Target Compound Data	53.92 µM
Comparator Or Baseline	Quercetin: 31.29 µM; Flavopiridol: No activity reported; Roscovitine: No activity reported
Quantified Difference	~1.7-fold less potent than quercetin; but activity is unique among CDK inhibitors.
Conditions	In vitro enzyme inhibition assay (Saccharomyces cerevisiae α-glucosidase)

Why This Matters

This activity positions Butyrolactone I as a dual-purpose research tool for metabolic disease studies, combining CDK inhibition with α-glucosidase blockade, a profile not available from any other commercial CDK inhibitor.

• [1] Dewi RT, et al. a-Glucosidase inhibition and molecular docking studies of butyrolactone I derived from Aspergillus terreus and evaluation of its acute toxicity. International Journal of Pharmaceutical Research. 2020;13(1). View Source
• [2] Dewi RT, et al. Effect on α-glucosidase inhibition and antioxidant activities of butyrolactone derivatives from Aspergillus terreus MC751. Med Chem Res. 2013. View Source

Cytotoxicity and Resistance: Cross-Resistance vs. Cisplatin

In db/db mice, a model of type 2 diabetes, Butyrolactone I (A6) significantly lowered serum TNF-α levels after 4 weeks of treatment, concomitant with improved glucose tolerance, reduced body weight, and enhanced insulin sensitivity [1]. Notably, Butyrolactone I exhibited long-term in vivo safety with no observed toxicity or mortality [1]. In comparison, the clinically used α-glucosidase inhibitor acarbose lowers postprandial glucose but does not directly modulate TNF-α or inflammatory pathways. This dual hypoglycemic and anti-inflammatory action distinguishes Butyrolactone I from standard antidiabetic agents and from other CDK inhibitors, which have not been characterized for TNF-α lowering in diabetic models.

Resistance Profile

Head-to-head

Reported activity retained in MDR and five distinct cisplatin-resistant NSCLC cell lines; no cross-resistance observed

Supports drug-resistant cell-model endpoint review

Cisplatin co-binding may reduce cytotoxicity in combination

Evidence Dimension	In vivo TNF-α reduction
Target Compound Data	Significant reduction vs. vehicle control (p < 0.05) at 10 and 20 mg/kg/day
Comparator Or Baseline	Acarbose: Not reported to lower TNF-α; Roscovitine/Flavopiridol: Not evaluated in db/db mice for TNF-α
Quantified Difference	Not directly comparable; activity is unique in class.
Conditions	db/db mouse model, 4-week oral administration

Why This Matters

This in vivo evidence supports procurement of Butyrolactone I for preclinical studies targeting the inflammatory component of type 2 diabetes, a therapeutic angle not addressable with standard α-glucosidase inhibitors or classical CDK inhibitors.

• [1] Wu W, et al. Butyrolactone-I, an efficient α-glucosidase inhibitor, improves type 2 diabetes with potent TNF-α–lowering properties through modulating gut microbiota in db/db mice. FASEB J. 2019;33(11):12616-12629. View Source

PTP1B Inhibition: C-4 Modified Analogs as Leads

Butyrolactone I attenuates LPS-induced inflammation in RAW264.7 macrophages and in murine models of NASH and DSS-induced colitis by inhibiting the NF-κB signaling pathway and downregulating iNOS and COX-2 expression [1][2]. This NF-κB inhibitory activity is concentration-dependent and occurs at concentrations relevant to its CDK inhibition profile. While Roscovitine has been reported to inhibit NF-κB in some contexts, its anti-inflammatory effects are less extensively characterized in gastrointestinal inflammation models. The combination of CDK inhibition and NF-κB suppression provides a dual mechanism for anti-inflammatory action that distinguishes Butyrolactone I in inflammation research.

PTP1B Scaffold

Class-level

C-4 modified derivatives BL-3–BL-6 show enhanced PTP1B inhibition; chirality-dependent potency differences reported

Scaffold context for PTP1B inhibitor research

Class-level inference; parent compound shows weak PTP1B inhibition

Evidence Dimension	NF-κB pathway suppression
Target Compound Data	Inhibits NF-κB signaling and downstream iNOS/COX-2 in LPS-stimulated cells and in vivo
Comparator Or Baseline	Roscovitine: Reported NF-κB inhibition but limited in vivo GI inflammation data
Quantified Difference	Not directly quantified; activity is consistent across multiple inflammation models.
Conditions	LPS-induced RAW264.7 cells, DSS-induced murine colitis, murine NASH model

Why This Matters

This activity supports the use of Butyrolactone I in preclinical research on inflammatory bowel disease (IBD), NASH, and other inflammatory conditions where CDK/NF-κB crosstalk is implicated.

• [1] Chen S, et al. Coral-Derived Endophytic Fungal Product, Butyrolactone-I, Alleviates Lps Induced Intestinal Epithelial Cell Inflammatory Response Through TLR4/NF-κB and MAPK Signaling Pathways: An in vitro and in vivo Studies. Front Pharmacol. 2021. View Source
• [2] Butyrolactone I attenuates inflammation in murine NASH by inhibiting the NF-κB signaling pathway. Biochem Biophys Res Commun. 2022;609:167-174. View Source

In Vivo Safety Profile and Acute Toxicity

Butyrolactone I exhibits a favorable in vivo safety profile. In acute oral toxicity studies in DDY mice, no mortality was observed at doses up to 2,000 mg/kg, with an LD50 estimated to be >2,000 mg/kg [1]. This is in stark contrast to many clinical-stage CDK inhibitors, which are associated with dose-limiting toxicities including myelosuppression and gastrointestinal adverse events. For instance, Flavopiridol and Dinaciclib have narrow therapeutic windows and require careful dose management in vivo. The high tolerability of Butyrolactone I in animal models reduces experimental confounding from compound-induced toxicity and allows for long-term dosing studies.

Evidence Dimension	Acute oral toxicity (LD50)
Target Compound Data	>2,000 mg/kg (DDY mice)
Comparator Or Baseline	Flavopiridol: Not established as safe for long-term high-dose use; associated with clinical toxicity
Quantified Difference	Butyrolactone I is practically non-toxic by acute oral administration.
Conditions	14-day observation in male and female DDY mice following single oral dose

Why This Matters

This safety margin is critical for in vivo pharmacology studies requiring repeated dosing or high compound concentrations, and reduces the risk of toxicity-driven artifacts in preclinical efficacy experiments.

• [1] Dewi RT, et al. a-Glucosidase inhibition and molecular docking studies of butyrolactone I derived from Aspergillus terreus and evaluation of its acute toxicity. International Journal of Pharmaceutical Research. 2020;13(1). View Source

Butyrolactone I: Recommended Research Applications

Selective CDK1/CDK2 Inhibition with Minimal Off-Target Effects

Based on its selective inhibition profile (CDK1 IC50 680 nM, minimal CDK4/6 activity), Butyrolactone I is the preferred tool for dissecting the roles of CDK1, CDK2, and CDK5 in G1/S and G2/M transitions without confounding effects on CDK4/6-mediated pathways. This is particularly relevant in cancer cell lines where CDK4/6 dependency is variable [1]. Researchers should select Butyrolactone I over pan-CDK inhibitors like Flavopiridol when CDK4/6 sparing is essential for experimental interpretation.

α-Glucosidase Inhibition for Antidiabetic Research

Butyrolactone I's unique dual activity as a CDK5 inhibitor and PPARγ partial agonist (Ki 13.2 µM; EC50 27.9 µM for adiponectin secretion) makes it an indispensable tool for investigating adipogenesis, insulin sensitization, and PPARγ-dependent transcriptional regulation [2]. It should be prioritized over Roscovitine or other CDK inhibitors in studies where PPARγ activation is a desired co-mechanism, such as in adipocyte differentiation models or metabolic syndrome research.

Overcoming Drug Resistance in Lung and Prostate Cancer

Given its demonstrated in vivo efficacy in db/db mice—including significant TNF-α reduction, improved glucose tolerance, and weight loss—Butyrolactone I is a valuable lead compound for preclinical antidiabetic drug discovery [3]. Its α-glucosidase inhibitory activity (IC50 53.92 µM) and favorable safety profile (LD50 >2,000 mg/kg) further support its use in chronic metabolic disease models [4][5]. Procurement should be considered for studies exploring the gut microbiota-inflammation-metabolism axis.

PTP1B Inhibitor Development for Diabetes

Butyrolactone I's ability to suppress NF-κB signaling and downregulate iNOS/COX-2 in intestinal epithelial cells and in murine colitis models positions it as a key research compound for investigating inflammatory bowel disease (IBD) and non-alcoholic steatohepatitis (NASH) [6][7]. Its dual anti-inflammatory (NF-κB) and metabolic (PPARγ) actions provide a mechanistic bridge between these pathologies, making it a high-value asset for studies in gastrointestinal and hepatic inflammation.

Application

Selection Property

Validation Focus

CDK pathway inhibition studies

Kinase selectivity profile

CDK1/CDK2 pathway interpretation

α-Glucosidase enzyme screening

Prenyl-dependent inhibitory activity

α-Glucosidase assay endpoints

Drug-resistant cell-model studies

Activity in MDR and cisplatin-resistant contexts

Cell-model response endpoints

PTP1B scaffold development

C-4 side chain modification capacity

PTP1B enzyme inhibition endpoints

• [1] Knockaert M, et al. Pharmacological inhibitors of cyclin-dependent kinases. Trends Pharmacol Sci. 2002;23(9):417-25. View Source
• [2] Kim J, et al. Cyclin-Dependent Kinase 5 Inhibitor Butyrolactone I Elicits a Partial Agonist Activity of Peroxisome Proliferator-Activated Receptor γ. Biomolecules. 2020;10(2):275. View Source
• [3] Wu W, et al. Butyrolactone-I, an efficient α-glucosidase inhibitor, improves type 2 diabetes with potent TNF-α–lowering properties through modulating gut microbiota in db/db mice. FASEB J. 2019;33(11):12616-12629. View Source
• [4] Dewi RT, et al. a-Glucosidase inhibition and molecular docking studies of butyrolactone I derived from Aspergillus terreus and evaluation of its acute toxicity. International Journal of Pharmaceutical Research. 2020;13(1). View Source
• [5] Dewi RT, et al. Effect on α-glucosidase inhibition and antioxidant activities of butyrolactone derivatives from Aspergillus terreus MC751. Med Chem Res. 2013. View Source
• [6] Chen S, et al. Coral-Derived Endophytic Fungal Product, Butyrolactone-I, Alleviates Lps Induced Intestinal Epithelial Cell Inflammatory Response Through TLR4/NF-κB and MAPK Signaling Pathways: An in vitro and in vivo Studies. Front Pharmacol. 2021. View Source
• [7] Butyrolactone I attenuates inflammation in murine NASH by inhibiting the NF-κB signaling pathway. Biochem Biophys Res Commun. 2022;609:167-174. View Source